Cas no 349145-26-2 (4-ethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 4-ethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• CAS No: 349145-26-2
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 3129862
• PubChem ID: 1890058
• Update Time: 2025-05-25

4-ethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-N-[4-(4-methyl-pyrimidin-2-ylsulfamoyl)-phenyl]-benzamide
• 4-ethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• 4-ethoxy-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}benzamide
• AKOS003270388
• STL260244
• 4-ethoxy-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• F1750-0074
• Oprea1_835259
• 349145-26-2
• 4-ethoxy-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide

• Inchi： 1S/C20H20N4O4S/c1-3-28-17-8-4-15(5-9-17)19(25)23-16-6-10-18(11-7-16)29(26,27)24-20-21-13-12-14(2)22-20/h4-13H,3H2,1-2H3,(H,23,25)(H,21,22,24)
• InChI Key： MDQFKYBTTJJRFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CC(=CC=1)OCC)=O)(NC1N=CC=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 412.12052631Da
• Monoisotopic Mass: 412.12052631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-ethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

4-Ethoxy-N-{4-(4-Methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

The compound with CAS No 349145-26-2, known as 4-ethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural properties and promising biological activity, making it a subject of interest in both academic and industrial settings.

Chemical Structure and Properties

The molecular structure of 4-ethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide is characterized by a benzamide backbone with an ethoxy group at the para position. The sulfamoyl group attached to the phenyl ring introduces additional functionality, while the 4-methylpyrimidine moiety adds complexity to the molecule's electronic properties. This combination of functional groups renders the compound highly versatile, enabling it to participate in a wide range of chemical reactions and interactions.

Applications in Drug Development

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has been explored in several research papers, where it has been shown to exhibit promising activity against various disease targets. For instance, researchers have investigated its role as a potential inhibitor of certain enzymes involved in cancer progression, demonstrating its potential as an anticancer agent.

Synthesis and Optimization

The synthesis of 4-ethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled chemists to optimize the production process, significantly improving yield and purity. These optimizations are crucial for scaling up production to meet the demands of preclinical and clinical trials.

Toxicological Studies

Understanding the safety profile of this compound is essential for its potential therapeutic applications. Preliminary toxicological studies have indicated that 4-ethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide exhibits low toxicity in experimental models, which is a positive indicator for its further development as a pharmaceutical agent. However, comprehensive safety assessments are still required to fully evaluate its suitability for human use.

Future Directions

The future of 4-ethoxy-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide lies in its continued exploration across diverse fields. Researchers are currently investigating its potential as a component in advanced materials, such as stimuli-responsive polymers and nanomaterials. Additionally, its role in green chemistry initiatives is being explored, with efforts focused on developing sustainable synthesis pathways that minimize environmental impact.

In conclusion, CAS No 349145-26-2 represents a significant advancement in chemical innovation, offering vast opportunities for research and application across multiple disciplines. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to make a substantial contribution to the advancement of science and technology.